Cas no 70692-45-4 (2-Nitro-4-(trifluoromethoxy)toluene)

• Product Name: 2-Nitro-4-(trifluoromethoxy)toluene
• CAS No: 70692-45-4
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• MDL: MFCD09954767
• CID: 4657477
• PubChem ID: 12513084
• Update Time: 2024-10-27

2-Nitro-4-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-4-(trifluoromethoxy)toluene
• 1-methyl-2-nitro-4-(trifluoromethoxy)benzene
• VCA69245
• CL9289
• 1-methyl-2-nitro-4-trifluoromethoxybenzene
• 70692-45-4
• AKOS027254882
• AS-46281
• MFCD09954767
• CS-0455092
• SCHEMBL2540815
• SY244050

• MDL： MFCD09954767
• Inchi： 1S/C8H6F3NO3/c1-5-2-3-6(15-8(9,10)11)4-7(5)12(13)14/h2-4H,1H3
• InChI Key： QQIQNKQBMWNOQV-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C)=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 221.02997754g/mol
• Monoisotopic Mass: 221.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55